Cas no 67670-84-2 (15H-10,15a-Methano-2H,5H,6H,9H-4a,5a,14a-triazabenzo[5,6]cyclooct[1,2,3-de]anthracene, tetradecahydro-, [8aS-(8aα,8bα,10β,10aα,15aβ,15bβ)]- (9CI))

• Product Name: 15H-10,15a-Methano-2H,5H,6H,9H-4a,5a,14a-triazabenzo[5,6]cyclooct[1,2,3-de]anthracene, tetradecahydro-, [8aS-(8aα,8bα,10β,10aα,15aβ,15bβ)]- (9CI)
• CAS No: 67670-84-2
• MF: C₂₁H₃₅N₃
• MW: 329.522705316544
• CID: 519896
• Update Time: 2024-03-01

15H-10,15a-Methano-2H,5H,6H,9H-4a,5a,14a-triazabenzo[5,6]cyclooct[1,2,3-de]anthracene, tetradecahydro-, [8aS-(8aα,8bα,10β,10aα,15aβ,15bβ)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 15H-10,15a-Methano-2H,5H,6H,9H-4a,5a,14a-triazabenzo[5,6]cyclooct[1,2,3-de]anthracene,tetradecahydro-, [8aS-(8aa,8ba,10b,10aa,15ab,15bb)]- (9CI)
• Homodasycarpine
• Homoormosanine,(11a,18b)-
• CID 101627753
• 15H-10,15a-Methano-2H,5H,6H,9H-4a,5a,14a-triazabenzo[5,6]cyclooct[1,2,3-de]anthracene, tetradecahydro-, [8aS-(8aα,8bα,10β,10aα,15aβ,15bβ)]- (9CI)

• Inchi： 1S/C21H35N3/c1-3-9-22-14-21-13-17(18(22)7-1)12-16-6-5-11-24(20(16)21)15-23-10-4-2-8-19(21)23/h16-20H,1-15H2/t16-,17-,18+,19-,20-,21+/m0/s1
• InChI Key： GFDFZTFQPIBNSQ-MFHSYZQISA-N
• SMILES： N12CCC[C@H]3C[C@@H]4[C@H]5CCCCN5C[C@@]([C@@H]5CCCCN5C1)(C4)[C@@H]23

Computed Properties

• Exact Mass: 329.283
• Monoisotopic Mass: 329.283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.7

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 402.9±13.0 °C(Predicted)
• pka: 9.87±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Ormosia-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Aloperine and related alkaloids Ormosia-type alkaloids